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This guide provides a detailed overview of the Tnl transposon, a member of the Tn3 family of
replicative transposons. It covers its core genetic structure, the function of its constituent
genes, the mechanism of transposition, and relevant experimental methodologies.

Core Gene Structure and Function

The Tnl transposon is a mobile genetic element that carries genes not only for its own
transposition but also for conferring antibiotic resistance.[1][2] Its structure is defined by three
key genes situated between two 38-base-pair inverted repeats (IRs), which are essential for
the transposition process.[1] The total size of Tnl is approximately 4.9 kilobases (kb).[1]

The central genes of the Tn1l transposon are:

e tnpA: This gene encodes the transposase, the primary enzyme that catalyzes the movement
of the transposon from a donor replicon to a target DNA site.[1][3] The transposase
recognizes the terminal inverted repeats of the transposon to initiate the transposition
process.[4]

e tnpR: This gene encodes the resolvase. This protein has a dual function: it acts as a site-
specific recombinase that resolves the cointegrate intermediate formed during replicative
transposition, and it also functions as a repressor to regulate the expression of both the tnpA
and tnpR genes.[1]
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e bla: This gene encodes a [3-lactamase enzyme (specifically TEM-2 in some instances) that
confers resistance to ampicillin and other (-lactam antibiotics.[1][2] This gene is considered
a "passenger gene" as it is not directly involved in the transposition mechanism itself but is
carried by the transposon, contributing to the horizontal spread of antibiotic resistance.[1][2]

Quantitative Data Summary

The following table summarizes key quantitative data associated with the Tnl transposon and
its encoded products.

Feature Description Value

) Total length of the Tnl
Transposon Size ~4.9 kb[1]
transposon.

Length of the terminal inverted
Inverted Repeats (IR) 38 bp[1]
repeat sequences.

Length of the direct repeat of
Target Site Duplication (TSD) the target DNA sequence 5 bp[1]
created upon insertion.

) Number of amino acids in the ] )
tnpR Protein (Resolvase) 185 amino acids
Tn3 resolvase.

_ The site for resolvase-
res Site ) o ~120 bp[5]
mediated recombination.

Mechanism of Transposition

Tnl moves via a replicative transposition mechanism, which involves the duplication of the
transposon.[4][6] This process occurs in two distinct stages:

Stage 1: Cointegrate Formation

e Synaptic Complex Formation: The TnpA transposase binds to the 38-bp inverted repeats at
each end of the Tnl transposon on the donor plasmid.[4]
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* DNA Cleavage and Strand Transfer: The transposase makes single-strand nicks at the 3'
ends of the transposon DNA.[4] It then catalyzes a strand transfer reaction where these free
3' ends attack the target DNA at a staggered cut site.[7]

o Cointegrate Formation: The donor and target plasmids become fused, with the 5' ends of the
transposon remaining linked to the original donor DNA, creating a branched DNA structure.
[4] Host DNA replication machinery uses the free 3' ends of the nicked target DNA as primers
to synthesize new DNA, duplicating the transposon.[4][7] The result is a single, larger
plasmid known as a "cointegrate,” which contains two copies of the Tnl transposon in the
same orientation, flanking the fused donor and target replicons.[7][8]

Stage 2: Cointegrate Resolution

» Resolvase Binding: The TnpR resolvase, encoded by the transposon, recognizes and binds
to a specific site within each of the duplicated transposons called the res site.[5][9]

» Site-Specific Recombination: The resolvase mediates a site-specific recombination event
between the two res sites.[10] This crossover event resolves the cointegrate into two
separate circular molecules.

o Final Products: The final products are the original donor plasmid and the target plasmid,
which now contains a new copy of the Tn1l transposon.[7] Each plasmid is a separate
replicon.

This two-step process ensures that the transposon is copied to a new location without being
excised from its original position.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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